Cas no 7226-82-6 (Methyl 2-hydroxy-4-phenylbutanoate)
7226-82-6 structure
Product Name:Methyl 2-hydroxy-4-phenylbutanoate
CAS No:7226-82-6
MF:C11H14O3
MW:194.227063655853
CID:544207
Update Time:2023-08-03
Methyl 2-hydroxy-4-phenylbutanoate Chemical and Physical Properties
Names and Identifiers
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- Benzenebutanoic acid, a-hydroxy-, methyl ester
- methyl 2-hydroxy-4-phenylbutanoate
- (RS)-2-hydroxy-4-phenylbutanoic acid methyl ester
- 2-Hydroxy-4-phenylbutyric acid methyl ester
- 2-hydroxy-4-phenyl-butyric acid methyl ester
- Methyl 2-hydroxy-4-phenylbutanoate
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- Inchi: 1S/C11H14O3/c1-14-11(13)10(12)8-7-9-5-3-2-4-6-9/h2-6,10,12H,7-8H2,1H3
- InChI Key: VBYOZNMHXQWSJY-UHFFFAOYSA-N
- SMILES: OC(C(=O)OC)CCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 173
- Topological Polar Surface Area: 46.5
Methyl 2-hydroxy-4-phenylbutanoate Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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